Betamethasone 21-valerate
CAS No.: 2240-28-0
VCID: VC0193696
Molecular Formula: C27H37FO6
Molecular Weight: 476.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Betamethasone 21-valerate, also known as betamethasone valerate, is a synthetic glucocorticoid ester used to treat inflammation . It is the 17-valerate ester of betamethasone . The drug is available in cream, ointment, lotion, and foam preparations for topical use . It is often used to treat mild eczema with good efficacy and a lower incidence of steroid-induced adverse effects, due to its lower potency compared to other glucocorticoids . Betamethasone and its derivatives, such as betamethasone sodium phosphate and betamethasone acetate, are synthetic glucocorticoids used for their anti-inflammatory or immunosuppressive properties . Betamethasone is combined with a mineralocorticoid to manage adrenal insufficiency . It is also used in the form of betamethasone benzoate, betamethasone dipropionate, or betamethasone valerate for treating inflammation caused by corticosteroid-responsive dermatoses . Furthermore, betamethasone and clotrimazole are used together to treat cutaneous tinea infections . Betamethasone 21-valerate is used to treat severe inflammation caused by certain conditions, including severe asthma, severe allergies, rheumatoid arthritis, and ulcerative colitis . It was launched in 1961 . |
---|---|
CAS No. | 2240-28-0 |
Product Name | Betamethasone 21-valerate |
Molecular Formula | C27H37FO6 |
Molecular Weight | 476.6 g/mol |
IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate |
Standard InChI | InChI=1S/C27H37FO6/c1-5-6-7-23(32)34-15-22(31)27(33)16(2)12-20-19-9-8-17-13-18(29)10-11-24(17,3)26(19,28)21(30)14-25(20,27)4/h10-11,13,16,19-21,30,33H,5-9,12,14-15H2,1-4H3/t16-,19-,20-,21-,24-,25-,26-,27-/m0/s1 |
Standard InChIKey | FEROCCAEIIKMJT-SUYDQAKGSA-N |
SMILES | CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Canonical SMILES | CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Appearance | White Solid |
Purity | > 95% |
Synonyms | (11β,16β)-9-Fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,17,21-trihydroxy-16β-methylpregna-1,4-diene-3,20-dione 21-Valerate; Betamethasone Valerate Related Compound A |
PubChem Compound | 92922 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume